Cas no 918310-91-5 (2-Octanone, 5,8-dihydroxy-)
2-Octanone, 5,8-dihydroxy- structure
Product Name:2-Octanone, 5,8-dihydroxy-
CAS No:918310-91-5
MF:C8H16O3
MW:160.210843086243
CID:778091
PubChem ID:71427556
Update Time:2025-04-19
2-Octanone, 5,8-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Octanone, 5,8-dihydroxy-
- 5,8-dihydroxyoctan-2-one
- DTXSID70846295
- SCHEMBL4136558
- 918310-91-5
-
- Inchi: 1S/C8H16O3/c1-7(10)4-5-8(11)3-2-6-9/h8-9,11H,2-6H2,1H3
- InChI Key: NLMUUBWULHAEPU-UHFFFAOYSA-N
- SMILES: OC(CCC(C)=O)CCCO
Computed Properties
- Exact Mass: 160.109944368g/mol
- Monoisotopic Mass: 160.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 57.5Ų
2-Octanone, 5,8-dihydroxy- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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